Cas no 42002-18-6 (Boc-Asn-Osu)
Boc-Asn-Osu (N-tert-Butoxycarbonyl-L-asparagine N-hydroxysuccinimide ester) is a protected amino acid derivative widely used in peptide synthesis. Its key advantages include the Boc (tert-butoxycarbonyl) protecting group, which offers stability under basic conditions and selective deprotection under acidic conditions. The active ester (Osu) moiety facilitates efficient amide bond formation with amines, enabling high-yielding coupling reactions without racemization. This compound is particularly valuable in solid-phase and solution-phase peptide synthesis, ensuring controlled incorporation of asparagine residues. Its crystalline form enhances handling and storage stability, making it a reliable reagent for researchers in medicinal chemistry and biochemistry.
Boc-Asn-Osu structure
Product Name:Boc-Asn-Osu
CAS No:42002-18-6
MF:C13H19N3O7
MW:329.305863618851
MDL:MFCD00190785
CID:329891
PubChem ID:302431
Update Time:2025-06-07
Boc-Asn-Osu Chemical and Physical Properties
Names and Identifiers
-
- L-Asparagine,N2-[(1,1-dimethylethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
- (2,5-dioxopyrrolidin-1-yl) 4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate
- Boc-Asn-OSu
- NA-BOC-L-ASPARAGINE N-HYDROXYSUCCINIMIDE ESTER
- Nα-Boc-L-asparagine N-hydroxysuccinimide ester
- (2S)-2-tert-butoxycarbonylamino-succinamic acid benzyl
- (S)-2-tert-butoxycarbonylamino-succinamic acid 2,5-dioxo-pyrrolidin-1-yl ester
- (S)-Benzyl 4-amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate
- 2,5-dioxopyrrolidin-1-yl N2-(tert-butoxycarbonyl)-L-asparaginate
- boc-Asn-OBzl
- N-[(1,1-dimethylethoxycarbonyl)amino]-L-asparagine benzyl ester
- N-Boc-L-Asn N-hydroxysuccinimide ester
- N-t-butyloxycarbonyl-L-asparagine N-hydroxysuccinimide ester
- 42002-18-6
- NSC-186909
- 2,5-Dioxopyrrolidin-1-yl N~2~-(tert-butoxycarbonyl)asparaginate
- DTXSID60307082
- AKOS030253254
- NSC186909
- Nalpha-Boc-L-asparagine N-hydroxysuccinimide ester
- Boc-L-Asn-OSu
- (S)-2,5-dioxopyrrolidin-1-yl 4-amino-2-(tert-butoxycarbonylamino)-4-oxobutanoate
- N-Boc-DL-asparagine succinimido ester
- AS-48983
- OVQPXDHWGIUBIA-ZETCQYMHSA-N
- AKOS027327961
- MFCD00190785
- CS-0210777
- SCHEMBL3750972
- N2-[(1,1-Dimethylethoxy)carbonyl]-L-asparagine 2,5-dioxo-1-pyrrolidinyl ester
- FD21171
- (S)-2,5-Dioxopyrrolidin-1-yl 4-amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate
- Boc-Asn-Osu
-
- MDL： MFCD00190785
- Inchi： 1S/C13H19N3O7/c1-13(2,3)22-12(21)15-7(6-8(14)17)11(20)23-16-9(18)4-5-10(16)19/h7H,4-6H2,1-3H3,(H2,14,17)(H,15,21)
- InChI Key： OVQPXDHWGIUBIA-UHFFFAOYSA-N
- SMILES： O(C(NC(C(=O)ON1C(CCC1=O)=O)CC(N)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 329.12200
- Monoisotopic Mass: 329.12229995g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 145Ų
Experimental Properties
- PSA: 145.10000
- LogP: 0.39140
Boc-Asn-Osu Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B391628-100mg |
Boc-Asn-Osu |
42002-18-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B391628-500mg |
Boc-Asn-Osu |
42002-18-6 | 500mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B391628-50mg |
Boc-Asn-Osu |
42002-18-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| abcr | AB446727-1g |
Boc-Asn-OSu; . |
42002-18-6 | 1g |
€223.10 | 2023-09-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-295851-1g |
Nalpha-Boc-L-asparagine N-hydroxysuccinimide ester, |
42002-18-6 | 1g |
￥384.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-295851A-5g |
Nalpha-Boc-L-asparagine N-hydroxysuccinimide ester, |
42002-18-6 | 5g |
￥1715.00 | 2023-09-05 | ||
| abcr | AB446727-1 g |
Boc-Asn-OSu; . |
42002-18-6 | 1g |
€223.10 | 2023-04-22 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-295851-1 g |
Nalpha-Boc-L-asparagine N-hydroxysuccinimide ester, |
42002-18-6 | 1g |
￥384.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-295851A-5 g |
Nalpha-Boc-L-asparagine N-hydroxysuccinimide ester, |
42002-18-6 | 5g |
￥1,715.00 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1281447-250mg |
N2-[(1,1-Dimethylethoxy)carbonyl]-L-asparagine 2,5-dioxo-1-pyrrolidinyl ester |
42002-18-6 | 97% | 250mg |
￥715.00 | 2024-05-14 |
Boc-Asn-Osu Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
42002-18-6 (Boc-Asn-Osu) Related Products
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- 102185-34-2(N-(tert-Butoxycarbonyl)-D-proline Succinimidyl Ester)
- 36360-61-9(BOC-NLE-OSU)
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